Cas no 1629-77-2 (Methanone, 2-benzothiazolyl(3-chlorophenyl)-)

• Product Name: Methanone, 2-benzothiazolyl(3-chlorophenyl)-
• CAS No: 1629-77-2
• MF: C₁₄H₈ClNOS
• MW: 273.737421035767
• CID: 1344319
• Update Time: 2024-08-17

Methanone, 2-benzothiazolyl(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl(3-chlorophenyl)-

• Inchi： 1S/C14H8ClNOS/c15-10-5-3-4-9(8-10)13(17)14-16-11-6-1-2-7-12(11)18-14/h1-8H
• InChI Key： WICYMIDYUGLRKF-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2S1)(C1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 273.00164

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Melting Point: 98.2-98.5 °C
• Boiling Point: 443.0±47.0 °C(Predicted)
• PSA: 29.96
• pka: -1.55±0.10(Predicted)